Cas no 1820581-04-1 ((R)-4-Methyl-3-(aminomethyl)morpholine)

• Product Name: (R)-4-Methyl-3-(aminomethyl)morpholine
• CAS No: 1820581-04-1
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD26959182
• CID: 4777186
• Update Time: 2026-02-27

(R)-4-Methyl-3-(aminomethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (R)-C-(4-Methyl-morpholin-3-yl)-methylamine
• (R)-4-Methyl-3-(aminomethyl)morpholine
• SB34488
• (R)-(4-Methylmorpholin-3-yl)methanamine
• [(3R)-4-methylmorpholin-3-yl]methanamine
• (R)-(4-Methylmorpholin-3-yl)methanamine dihydrochloride
• (R)-C-(4-Methyl-morpholin-3-yl)-methylamine dihydrochloride

• MDL： MFCD26959182
• Inchi： 1S/C6H14N2O/c1-8-2-3-9-5-6(8)4-7/h6H,2-5,7H2,1H3/t6-/m1/s1
• InChI Key： SDKGAFHSAMMJKY-ZCFIWIBFSA-N
• SMILES： O1CCN(C)[C@H](CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• XLogP3: -1
• Topological Polar Surface Area: 38.5

Additional information on (R)-4-Methyl-3-(aminomethyl)morpholine

Professional Introduction to (R)-4-Methyl-3-(aminomethyl)morpholine (CAS No. 1820581-04-1)

(R)-4-Methyl-3-(aminomethyl)morpholine, with the CAS number 1820581-04-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral morpholine derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs). The compound's stereochemistry, specifically its (R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The< strong> morpholine moiety is a common pharmacophore in many drugs, contributing to their solubility, bioavailability, and metabolic stability. In the case of (R)-4-Methyl-3-(aminomethyl)morpholine, the presence of an< strong> aminomethyl group at the 3-position introduces additional functional diversity, making it a versatile building block for medicinal chemists. Recent studies have highlighted the importance of such derivatives in developing novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

One of the most compelling aspects of (R)-4-Methyl-3-(aminomethyl)morpholine is its potential in the development of chiral catalysts and ligands for asymmetric synthesis. The compound's rigid morpholine ring provides a stable framework for designing molecules that can facilitate enantioselective reactions, which are essential for producing enantiomerically pure drugs with minimal side effects. This has led to increased interest in exploring its applications in flow chemistry and continuous manufacturing processes, where precision and efficiency are paramount.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex pharmaceuticals. (R)-4-Methyl-3-(aminomethyl)morpholine has been utilized as an intermediate in several synthetic pathways, enabling the construction of intricate molecular architectures. For instance, its use as a precursor in the synthesis of protease inhibitors has shown promising results in preclinical studies. These inhibitors are critical for treating conditions such as HIV/AIDS and cancer by targeting specific enzymatic pathways involved in disease progression.

The< strong> pharmaceutical industry has also explored the use of (R)-4-Methyl-3-(aminomethyl)morpholine in the development of vaccines and biologics. Its ability to stabilize protein structures and enhance vaccine efficacy makes it a valuable component in formulations designed to elicit robust immune responses. Furthermore, its compatibility with various solvent systems allows for flexible formulation strategies, which is particularly important for biologics that often require specialized delivery methods.

Another area where (R)-4-Methyl-3-(aminomethyl)morpholine has shown promise is in the field of drug delivery systems. Researchers have investigated its use as a mucoadhesive agent, improving the retention time of drugs at targeted sites within the body. This property is especially beneficial for oral medications that require prolonged contact with mucosal surfaces to enhance absorption. Additionally, its biocompatibility and low toxicity profile make it suitable for use in transdermal formulations, where skin penetration and sustained release are key factors.

The< strong> synthetic pathways for (R)-4-Methyl-3-(aminomethyl)morpholine have been optimized to ensure high yields and enantiopurity. Advances in catalytic methods, such as transition metal-catalyzed reactions and biocatalysis, have enabled more efficient production processes. These innovations not only reduce costs but also minimize environmental impact by reducing waste generation. As sustainability becomes an increasingly important consideration in pharmaceutical manufacturing, compounds like (R)-4-Methyl-3-(aminomethyl)morpholine that align with green chemistry principles are highly valued.

In conclusion, (R)-4-Methyl-3-(aminomethyl)morpholine (CAS No. 1820581-04-1) represents a significant advancement in pharmaceutical chemistry with diverse applications across drug development, catalysis, and drug delivery systems. Its unique structural features and stereochemical properties make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new possibilities for this compound, its role in addressing global health challenges is expected to grow exponentially.